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Compound of Interest

Compound Name: 2-Methylthio-ATP

CAS No.: 100020-57-3

Cat. No.: B1664558

Get Quote

Introduction & Pharmacological Profile
2-Methylthio-ATP (2-MeSATP) is a structural analogue of ATP characterized by the

substitution of a methylthio group at the C-2 position of the adenine ring. This modification

confers two critical experimental advantages: enhanced metabolic stability against ecto-

nucleotidases and altered receptor selectivity.

Unlike ATP, which is rapidly hydrolyzed to ADP and Adenosine (complicating data interpretation

due to breakdown product activity), 2-MeSATP is significantly more resistant to hydrolysis.[1]

Pharmacologically, it acts as a potent agonist for mammalian P2Y1, P2Y12, and P2Y13 G-

protein coupled receptors (GPCRs) and the P2X1 ionotropic receptor.[1] It is generally less

potent or inactive at P2X7 receptors compared to BzATP.

Why Use 2-MeSATP?

P2Y1 Selectivity: It is the agonist of choice for distinguishing P2Y1-mediated slow responses

from fast P2X currents in mixed populations (e.g., platelets, neurons).[1]
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Kinetic Probing: Its high potency allows for the characterization of receptor desensitization

kinetics without the rapid signal decay caused by ligand degradation.

Chemical Handling & Stability (The Foundation)
The "thio" group in 2-MeSATP introduces a specific susceptibility to oxidation, distinct from the

hydrolysis risks of standard ATP. Improper handling leads to the formation of sulfoxides, which

possess drastically reduced potency.

Storage & Preparation Protocol
Parameter Specification Rationale (Causality)

State Lyophilized Sodium Salt
Maximum stability in solid

form.

Storage (Solid) -20°C (Desiccated)
Moisture catalyzes hydrolysis;

heat accelerates oxidation.[1]

Solvent
Nuclease-free Water or TE

Buffer (pH 7.5)

Acidic pH accelerates

glycosidic bond cleavage.

Stock Conc. 10 mM - 100 mM

Higher concentrations are

more stable than dilute

working solutions.

Aliquoting Single-use (e.g., 50 µL)

Critical: Freeze-thaw cycles

cause rapid oxidation of the

methylthio group.

Working Sol. Prepare Fresh Daily

Dilute stocks degrade <5%

over 8 hours on ice; >20% at

RT over 24h.[1]
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Critical Warning: Do not use phosphate buffers (PBS) for long-term stock storage if Magnesium

is present, as this can precipitate phosphates.[1] Store stocks in water/TE at -20°C.

Experimental Setup: The Perfusion System
The method of application dictates the quality of data. 2-MeSATP activates receptors with

vastly different kinetics.

For P2X1 (Ion Channel): Activation and desensitization occur in milliseconds.[2][3] Standard

gravity perfusion is too slow and will result in a "smeared" current where the peak is missed.

For P2Y (GPCR): Signaling occurs over seconds to minutes. Gravity perfusion is acceptable.

Diagram 1: Decision Logic for Perfusion Setup
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Experimental Goal

Target Receptor?

P2X1 / Ionotropic
(Fast Kinetics)

P2Y1, P2Y12 / Metabotropic
(Slow Kinetics)

Requirement:
< 20ms Exchange Time

Desensitizes rapidly

Requirement:
100-500ms Exchange Time

G-protein latency

Piezo-driven Theta Tube
or Dynaflow Resolve

Gravity Fed
Multi-barrel System

Click to download full resolution via product page

Caption: Selection of perfusion hardware based on receptor kinetics. P2X1 requires

piezoelectric actuation to resolve peak currents before desensitization occurs.

Protocol A: Recording Fast P2X Currents
Objective: To resolve transient inward currents mediated by P2X1 receptors without

desensitization artifacts.

Internal Solution (Pipette)
CsCl-based: 140 mM CsCl, 10 mM EGTA, 10 mM HEPES, pH 7.2.[1]

Why CsCl? Blocks Potassium channels to isolate the cationic P2X current.
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Why High EGTA? P2X receptors are highly Calcium-permeable. High buffering prevents

Ca2+-dependent inactivation or secondary activation of Ca2+-activated chloride channels.

Step-by-Step Procedure
Patching: Establish whole-cell configuration and clamp at -60 mV.

Baseline: Allow 2 minutes for dialysis.

Priming: Load the piezo-actuated theta glass with 10 µM 2-MeSATP in one barrel and Wash

Buffer in the other.

Application:

Trigger a 50 ms to 100 ms pulse.

Note: P2X1 desensitizes almost completely within 100-300 ms. Long applications are

unnecessary and promote run-down.

Washout: Immediately revert to Wash Buffer.

Recovery: Wait minimum 2-5 minutes between pulses.

Validation: If the second pulse is <90% of the first, increase the inter-pulse interval. P2X1

recovery from desensitization is notoriously slow.

Protocol B: Recording P2Y G-Protein Coupled
Responses
Objective: To measure K+ channel modulation (e.g., GIRK) or Ca2+ release activated by

P2Y1/P2Y12.[1]

Internal Solution (Pipette) - CRITICAL MODIFICATION
K-Gluconate based: 130 mM K-Gluconate, 5 mM KCl, 10 mM HEPES, 0.5 mM EGTA, 0.3

mM GTP.[1]
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Why GTP? P2Y receptors require hydrolyzable GTP to activate the G-protein alpha

subunit. Omitting GTP will cause the signal to wash out within minutes.

Why Low EGTA? If measuring Ca2+-dependent currents (like SK channels), high EGTA

will chelate the signal.

Step-by-Step Procedure
Patching: Establish whole-cell configuration.

Dialysis: Wait 3-5 minutes. This is critical to allow GTP to diffuse into the cytosol.

Application:

Apply 1 µM 2-MeSATP via gravity perfusion (Y-tube or manifold).

Duration: 5 - 10 seconds.

Observation:

Look for a delayed onset (latency > 200ms) compared to P2X.

P2Y1 activation often inhibits M-currents (Kv7) or activates SK channels via IP3-mediated

Ca2+ release.

Validation: Apply MRS2179 (10 µM), a specific P2Y1 antagonist.[1] If the signal is blocked, it

confirms P2Y1 specificity.[1]

Diagram 2: P2Y1 Signaling Pathway & Validation

2-MeSATP

P2Y1 Receptor
(GPCR)

Activates

Gq Protein

MRS2179
(Inhibitor)

Blocks PLC-beta PIP2
Hydrolyzes

IP3
Endoplasmic

Reticulum
Binds IP3R Intracellular

Ca2+ Release
Release

Click to download full resolution via product page
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Caption: 2-MeSATP induced P2Y1 signaling cascade. Validation of this pathway is achieved

using the selective antagonist MRS2179.

Data Analysis & Troubleshooting
Potency Comparison Table

Compound
P2Y1 Potency
(pEC50)

P2X1 Potency
(pEC50)

Stability
(Hydrolysis)

2-MeSATP 8.0 - 8.5 (High) 7.5 - 8.0 (High) High

ATP
5.0 - 6.0

(Low/Inactive)
6.5 - 7.0 (Moderate)

Low (Rapid

breakdown)

BzATP < 5.0 (Low) 8.5 (Very High) Moderate

Troubleshooting Guide
Signal Run-down (P2X):

Cause: Insufficient recovery time between pulses.

Fix: Increase interval to 3-5 minutes. P2X1 enters a long-lived desensitized state.

No Response (P2Y):

Cause: Lack of GTP in internal solution or pipette tip clogging.

Fix: Add 0.3 mM GTP; ensure fresh stock of 2-MeSATP (oxidation check).

Baseline Drift:

Cause: Oxidation of 2-MeSATP leading to breakdown products acting on adenosine

receptors.

Fix: Use a fresh aliquot.[4][5] Add an Adenosine Receptor antagonist (e.g., CGS 15943) to

the bath to isolate P2 effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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